5-Phenyl-pent-2-enoic acid ethyl ester

• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: ethyl 5-phenylpent-2-enoate
• InChI: InChI=1S/C13H16O2/c1-2-15-13(14)11-7-6-10-12-8-4-3-5-9-12/h3-5,7-9,11H,2,6,10H2,1H3
• InChI Key: KODUAASIAODNCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CCCC1=CC=CC=C1

Description

5-Phenyl-pent-2-enoic acid ethyl ester is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reagents DCC (33 mM) and DMAP (30 mM) were added to a solution of 5-phenylpent-2-enoic acid (5.3 g, 30 mM) in EtOH (50 mL) and THF (20 mL), which was cooled to 0° C. The resulting mixture was stirred for 30 min at 0° C., then allowed to react for 15 h at room temperature. The suspension was filtered, and the filtrate was concentrated. The residue was dissolved in EtOAc and washed with 1 M HCl (3×30 mL), H2O (10 mL), saturated NaHCO3 (3×30 mL), H2O (10 mL), saturated NaCl (20 mL), dried over MgSO4, and concentrated. Chromatography on a silica gel column using 1:2 EtOAc:hexane as the eluent afforded 5-phenyl-pent-2-enoic acid ethyl ester (3.75 g, yield=61%).